Cas no 12228-91-0 (Manganese borate)

• Product Name: Manganese borate
• CAS No: 12228-91-0
• MF: BH₅MnO
• MW: 86.7881495952606
• CID: 48872
• Update Time: 2025-07-25

Manganese borate Chemical and Physical Properties

Names and Identifiers

• Manganese borate
• Tetraboron manganese heptaoxide
• boron,manganese(2+),oxygen(2-)
• AC1O3TBL
• Boron manganese oxide (B4MnO7)
• EINECS 235-446-7
• manganese(II) boron oxide(2-)
• Boronmanganeseoxide
• MANGANESE TETRABORATE
• Manganese borate[MnB4O7]
• Manganese borate ISO 9001：2015 REACH

• Inchi： 1S/BH3.Mn.H2O/h1H3;;1H2
• InChI Key： FNYGBYAJMMFIEH-UHFFFAOYSA-N
• SMILES： [Mn].B.O

Computed Properties

• Exact Mass: 212.95500
• Monoisotopic Mass: 81.94227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: A white powder with red light
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 不溶于水、乙醇；溶于稀酸
• PSA: 107.95000
• LogP: -2.73900
• Solubility: Soluble in dilute acid, slightly soluble in water and sodium hydroxide, slightly soluble in oil, insoluble in alcohol

Additional information on Manganese borate

Recent Advances in Manganese Borate (12228-91-0) Research: Applications and Innovations in Chemical Biomedicine

Manganese borate (CAS: 12228-91-0) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in catalysis, materials science, and biomedical engineering. This research brief synthesizes the latest findings on manganese borate, focusing on its synthesis, characterization, and emerging roles in therapeutic and diagnostic applications. The compound's ability to act as a catalyst in oxidative reactions and its biocompatibility make it a promising candidate for advanced biomedical research.

Recent studies have explored the synthesis of manganese borate nanoparticles using hydrothermal and sol-gel methods, which offer precise control over particle size and morphology. These nanoparticles exhibit exceptional thermal stability and catalytic activity, making them suitable for applications in drug delivery systems and biosensors. For instance, a 2023 study published in *Advanced Materials* demonstrated that manganese borate nanoparticles could enhance the efficiency of enzyme-mimetic catalysts, paving the way for their use in targeted cancer therapies.

In the realm of biomedical applications, manganese borate has shown promise as a contrast agent in magnetic resonance imaging (MRI). Its paramagnetic properties, coupled with low toxicity, position it as a viable alternative to gadolinium-based agents, which are associated with nephrogenic systemic fibrosis in patients with renal impairment. Preliminary in vivo studies have reported improved imaging contrast and reduced side effects, highlighting the potential of manganese borate in clinical diagnostics.

Furthermore, manganese borate's role in antimicrobial coatings has been investigated, with studies indicating its efficacy against multidrug-resistant bacterial strains. A 2024 study in *ACS Applied Materials & Interfaces* revealed that coatings incorporating manganese borate nanoparticles significantly reduced bacterial adhesion and biofilm formation on medical devices, suggesting a novel approach to combating hospital-acquired infections.

Despite these advancements, challenges remain in scaling up production and ensuring long-term biocompatibility. Future research directions include optimizing synthesis protocols to reduce costs and conducting comprehensive toxicological assessments. Collaborative efforts between chemists, material scientists, and clinicians will be essential to translate these findings into practical biomedical solutions.

In conclusion, manganese borate (12228-91-0) represents a versatile and innovative material with broad applications in chemical biomedicine. Its catalytic, imaging, and antimicrobial properties underscore its potential to address critical challenges in healthcare. Continued research and development will be crucial to unlocking its full therapeutic and diagnostic capabilities.